Chemical Structure, Synthesis, and Pharmacological Profiling of 5-Bromo-2-(furan-2-yl)quinoline
Chemical Structure, Synthesis, and Pharmacological Profiling of 5-Bromo-2-(furan-2-yl)quinoline
An In-Depth Technical Guide for Drug Development Professionals
Executive Summary
The molecular architecture of 5-Bromo-2-(furan-2-yl)quinoline represents a highly privileged scaffold in modern medicinal chemistry. By fusing an electron-deficient quinoline core with an electron-rich furan heterocycle, this compound offers unique stereoelectronic properties. The strategic placement of a bromine atom at the C(5) position not only enhances the lipophilicity and halogen-bonding capacity of the molecule but also provides an orthogonal reactive site for late-stage synthetic functionalization. This whitepaper details the physicochemical properties, chemoselective synthesis protocols, and pharmacological relevance of this specific heterocyclic class.
Structural and Electronic Profiling
The pharmacological utility of 5-bromo-2-(furan-2-yl)quinoline is dictated by its distinct structural domains:
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The 2-Furanyl Moiety: Structural studies on related 2-(furan-2-yl)quinoline derivatives indicate that the furan ring at the C(2) position accommodates itself in a virtually coplanar fashion relative to the quinoline core[1]. This extended π -conjugation system is critical for intercalating into planar hydrophobic pockets of target proteins.
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The 5-Bromo Substituent: Halogenation at the C(5) position serves a dual purpose. Biologically, the bromine atom acts as a lipophilic, electron-withdrawing group capable of forming highly directional halogen bonds (X-bonds) with Lewis basic residues (e.g., backbone carbonyls) in protein binding sites. Synthetically, it allows the molecule to serve as a versatile intermediate for Buchwald-Hartwig aminations or secondary Suzuki couplings[2].
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Chemoselective Activation: The nitrogen atom of the quinoline ring withdraws electron density preferentially from the C(2) and C(4) positions. This electronic disparity makes the C(2) position highly susceptible to nucleophilic attack and oxidative addition, allowing for the chemoselective functionalization of 2-chloro-5-bromoquinoline precursors[3].
Computed Physicochemical Parameters
The baseline physicochemical properties of the 5-bromo-2-(furan-2-yl)quinoline scaffold dictate its pharmacokinetics. The data below summarizes the computed parameters, demonstrating its alignment with Lipinski’s Rule of Five[4].
| Parameter | Value | Pharmacological Implication |
| Molecular Formula | C₁₃H₈BrNO | Defines the core atomic composition. |
| Molecular Weight | 274.11 g/mol | Optimal for oral bioavailability (<500 Da). |
| LogP (Estimated) | 3.8 - 4.2 | High lipophilicity; ensures excellent membrane permeability. |
| Topological Polar Surface Area | 26.03 Ų | Highly favorable for blood-brain barrier (BBB) penetration. |
| Hydrogen Bond Donors | 0 | Reduces the desolvation penalty during target binding. |
| Hydrogen Bond Acceptors | 2 (N, O) | Facilitates key interactions with target kinases/receptors. |
| Rotatable Bonds | 1 | Imposes a low entropic penalty upon target binding. |
Synthesis and Experimental Methodology
The most robust and high-yielding route to synthesize 5-bromo-2-(furan-2-yl)quinoline relies on a chemoselective Suzuki-Miyaura cross-coupling .
Mechanistic Rationale: The experimental choice to use 5-bromo-2-chloroquinoline as the electrophile is driven by chemoselectivity. The C(2)-Cl bond is highly activated by the adjacent quinoline nitrogen, significantly lowering the activation energy required for the oxidative addition of the Pd(0) catalyst. Consequently, the coupling occurs exclusively at the C(2) position, leaving the C(5)-Br bond intact for subsequent synthetic steps[3].
Caption: Retrosynthetic workflow for 5-Bromo-2-(furan-2-yl)quinoline via Suzuki-Miyaura coupling.
Step-by-Step Protocol: Chemoselective Cross-Coupling
This protocol is designed as a self-validating system to ensure high yield and prevent catalyst degradation.
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Reagent Preparation: In an oven-dried Schlenk flask, combine 5-bromo-2-chloroquinoline (1.0 eq), furan-2-boronic acid (1.1 eq), and anhydrous K₂CO₃ (2.0 eq).
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Solvent Addition: Add a solvent mixture of 1,4-Dioxane and H₂O (4:1 v/v).
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Causality: Dioxane provides excellent solubility for the organic substrates, while water is strictly required to dissolve the inorganic base and activate the boronic acid via the formation of a reactive trihydroxyboronate complex.
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Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles.
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Causality: Ambient oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the irreversible oxidation of the active Pd(0) catalyst to inactive Pd(II) species.
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Catalyst Addition: Under a positive flow of argon, add Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.05 eq).
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Reaction Execution: Heat the reaction mixture to 85°C for 8-10 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (8:2).
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Aqueous Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with distilled water and brine. Dry the organic layer over anhydrous Na₂SO₄.
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Causality: This self-validating step ensures the complete phase separation and removal of inorganic salts and water-soluble palladium byproducts.
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Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography to yield the target compound.
Pharmacological Relevance and Mechanisms
Derivatives of the 2-(furan-2-yl)quinoline class have garnered significant attention in drug discovery, particularly as potent anti-inflammatory agents and kinase inhibitors[1][5].
Anti-Inflammatory Potential
Research on structurally analogous 2-(furan-2-yl)quinolines has demonstrated their ability to act as potent inhibitors of neutrophil activation. Specifically, these compounds effectively inhibit superoxide anion generation and lysozyme release (degranulation) in activated neutrophils, frequently outperforming standard calmodulin inhibitors like trifluoperazine[1]. The coplanar nature of the furan and quinoline rings is hypothesized to be the primary driver of this high binding affinity.
Favorable Cytotoxicity Profile
A critical advantage of the 2-(furan-2-yl)quinoline scaffold over traditional fused tricyclic systems (such as furo[2,3-b]quinolines) is its favorable cytotoxicity profile. Highly planar tricyclic systems often suffer from off-target toxicity due to non-specific DNA intercalation. In contrast, the single rotatable bond between the quinoline and furan rings in 5-bromo-2-(furan-2-yl)quinoline allows for conformational flexibility, significantly reducing non-specific cytotoxicity while maintaining targeted anti-inflammatory efficacy[1].
Caption: Proposed anti-inflammatory mechanism of 2-(furan-2-yl)quinoline derivatives via neutrophil inhibition.
References
- Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives.Bioorganic & Medicinal Chemistry 14 (2006) 4373–4378.
- 2-(Furan-2-yl)quinoline-4-carboxylic acid | C14H9NO3 | CID 697640.National Center for Biotechnology Information (PubChem).
- A Metal-Binding Pharmacophore Library Yields the Discovery of a Glyoxalase 1 Inhibitor.PMC - National Institutes of Health.
- Rhodium(III)-Catalyzed Direct Coupling of Quinoline-8-Carbaldehydes with (Het)Arylboronic Acids for the Synthesis of 8-Aryloylquinolines.The Journal of Organic Chemistry - ACS Publications.
- Simple Search Results - BindingDB (2-(furan-2-yl)quinoline derivatives).BindingDB.
Sources
- 1. cust.edu.tw [cust.edu.tw]
- 2. A Metal-Binding Pharmacophore Library Yields the Discovery of a Glyoxalase 1 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. 2-(Furan-2-yl)quinoline-4-carboxylic acid | C14H9NO3 | CID 697640 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Simple Search Results [bindingdb.org]
